Cas no 338397-17-4 (4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole)

• Product Name: 4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
• CAS No: 338397-17-4
• MF: C₁₀H₇F₃N₂S₂
• MW: 276.301189661026
• CID: 5699586
• PubChem ID: 3729982
• Update Time: 2023-10-14

4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-1,2,3-THIADIAZOL-5-YL 3-(TRIFLUOROMETHYL)PHENYL SULFIDE
• 4-METHYL-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1,2,3-THIADIAZOLE
• 1,2,3-Thiadiazole, 4-methyl-5-[[3-(trifluoromethyl)phenyl]thio]-
• MLS000546427
• AKOS005084828
• 338397-17-4
• SMR000169597
• 4-methyl-5-[3-(trifluoromethyl)phenyl]sulfanylthiadiazole
• HMS2392O12
• CHEMBL1722307
• 2G-406S
• 4-methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole
• 4-Methyl-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1,2,3-thiadiazole

• Inchi： 1S/C10H7F3N2S2/c1-6-9(17-15-14-6)16-8-4-2-3-7(5-8)10(11,12)13/h2-5H,1H3
• InChI Key： KEDPXEFKLOKQNE-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=NS1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 276.00027507g/mol
• Monoisotopic Mass: 276.00027507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.3Ų